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Compound of Interest

Compound Name: GDC-9545

Cat. No.: B1574615

Essential Safety and Handling Guide for GDC-
9545

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety, handling, and disposal information for
the potent and selective estrogen receptor degrader (SERD), GDC-9545. The following
procedural guidance is designed to ensure the safe handling of this compound in a laboratory
setting.

Disclaimer: This guide is based on publicly available information and general best practices for
handling highly potent active pharmaceutical ingredients (HPAPIS). It is not a substitute for a
manufacturer-provided Safety Data Sheet (SDS). Always consult the official SDS from your
supplier before commencing any work with GDC-9545.

Compound Information

GDC-9545 is a non-steroidal, orally bioavailable SERD that has been investigated for the
treatment of estrogen receptor-positive (ER+) breast cancer.[1][2][3][4] Its mechanism of action
involves binding to the estrogen receptor, leading to its degradation.[1]
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Property Value Source
Synonyms Giredestrant, RG6171 [1]
Molecular Formula C27H31FsN4O [1]
Molecular Weight 522.55 g/mol [1]
Appearance Solid [1]
CAS Number 1953133-47-5 [1]

Personal Protective Equipment (PPE)

Due to its high potency, strict adherence to PPE protocols is mandatory when handling GDC-

9545.

PPE Category

Specification

Hand Protection

Double-gloving with nitrile gloves is required.

Change gloves immediately if contaminated.

Eye Protection

Chemical safety goggles or a face shield must

be worn.

Body Protection

A dedicated lab coat, preferably disposable,
should be worn over personal clothing. An
impervious apron may be necessary for larger

quantities or when there is a risk of splashing.

Respiratory Protection

For handling the solid compound outside of a
containment system, a properly fitted NIOSH-
approved respirator (e.g., N95 or higher) is
essential to prevent inhalation of airborne

particles.

Engineering Controls

To minimize exposure, all handling of solid GDC-9545 and concentrated solutions should be

performed within certified engineering controls.
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Control Type Application

Chemical Fume Hood For general handling of solutions.

Containment Ventilated Enclosure (CVE) or For weighing and aliquoting the solid compound
Glovebox to prevent aerosolization and inhalation.

Can be used for handling solutions, providing

Biological Safety Cabinet (Class II) )
both product and personnel protection.

Operational Plan: Step-by-Step Handling
Procedures

The following workflow is designed to ensure the safe handling of GDC-9545 from receipt to

disposal.
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Preparation

1. Review SDS & SOPs

2. Don Full PPE

3. Prepare Engineering Controls
- J/

Transfer to containment
N\

Compound Handling

4. Weigh Solid in CVE/Glovebox

5. Prepare Stock Solution

6. Perform Experiment in Fume Hood

- J

Post-experiment
~

/

Cleanup & Disposal

7. Decontaminate Surfaces

8. Segregate & Label Waste

9. Doff PPE Correctly

10. Wash Hands Thoroughly

- J

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of GDC-9545.
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Preparation

» Review Safety Documentation: Before any work begins, thoroughly review the supplier's
Safety Data Sheet (SDS) and your institution's Standard Operating Procedures (SOPs) for
handling potent compounds.

o Don Personal Protective Equipment (PPE): Put on all required PPE as detailed in the table
above.

o Prepare Engineering Controls: Ensure your chemical fume hood, CVE, or glovebox is
functioning correctly and has a current certification. Prepare all necessary equipment and
reagents within the containment area to minimize movement in and out.

Compound Handling
» Weighing Solid GDC-9545:

o Perform all weighing and handling of the solid compound within a CVE or glovebox to
prevent the generation of airborne dust.

o Use dedicated spatulas and weigh boats.
o Preparation of Stock Solutions:
o GDC-9545 is soluble in DMSO.[1]
o Add the solvent to the solid GDC-9545 within the containment to avoid dust generation.
o Cap the vial securely before removing it from the containment.
o Performing Experiments:

o All subsequent dilutions and experimental procedures involving GDC-9545 solutions
should be conducted in a chemical fume hood.

Storage and Stability

Proper storage is crucial to maintain the integrity of GDC-9545.
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Condition Temperature Duration
Solid -20°C Long-term (months to years)
In Solvent -20°C Up to 1 month

Store in a dry, dark location.[1]

Disposal Plan

All waste contaminated with GDC-9545 must be treated as hazardous waste.

Waste Segregation

Waste Streams
Solid Waste Liquid Waste Sharps Waste
(Gloves, Tubes, Wipes) (Aqueous & Organic) (Needles, Pipette Tips)

Disposal Contalners

Labeled Hazardous Solid Waste Bin [l Labeled Hazardous Liquid Waste Bottle Puncture-Proof Sharps Container

Click to download full resolution via product page

Caption: Segregation of GDC-9545 contaminated waste.

Disposal Procedures
e Solid Waste:

o Collect all contaminated solid waste (e.g., gloves, weigh boats, paper towels, disposable
lab coats) in a dedicated, clearly labeled hazardous waste container.

e Liquid Waste:
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o Collect all solutions containing GDC-9545 in a sealed, labeled hazardous waste container.
Do not dispose of down the drain.[5][6][7][8]

e Sharps Waste:

o Dispose of all contaminated sharps (e.g., pipette tips, needles) in a designated, puncture-
resistant sharps container.[5][9]

e Decontamination:

o Decontaminate all surfaces and non-disposable equipment that have come into contact
with GDC-9545. A suitable decontamination solution would be one that can solubilize the
compound (e.g., an alcohol-based solution), followed by a thorough cleaning with soap
and water.

o Waste Pickup:

o Follow your institution's procedures for the pickup and disposal of hazardous chemical
waste.

Emergency Procedures
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Emergency Situation Action

Immediately remove contaminated clothing.
) Wash the affected area with copious amounts of
Skin Contact .
soap and water for at least 15 minutes. Seek

medical attention.

Immediately flush eyes with a gentle stream of
Eye Contact water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Move the individual to fresh air. If breathing is
Inhalation difficult, administer oxygen. Seek immediate

medical attention.

Do NOT induce vomiting. Rinse mouth with

Ingestion
water. Seek immediate medical attention.
Evacuate the area. If the spill is small and you
are trained to handle it, use a chemical spill kit
to absorb the material. Place the absorbed
Spill material in a sealed, labeled hazardous waste

container. For large spills, contact your
institution's environmental health and safety

department immediately.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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